Cas no 1315344-70-7 (8-Methoxy-2,6-dimethyl-quinolin-4-ylamine)

• Product Name: 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine
• CAS No: 1315344-70-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6439609
• Update Time: 2025-06-08

8-Methoxy-2,6-dimethyl-quinolin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine
• 4-Quinolinamine, 8-methoxy-2,6-dimethyl-

• Inchi： 1S/C12H14N2O/c1-7-4-9-10(13)6-8(2)14-12(9)11(5-7)15-3/h4-6H,1-3H3,(H2,13,14)
• InChI Key： HNPWLACDSOHXJJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2OC)C(N)=CC=1C

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 384.2±37.0 °C(Predicted)
• pka: 7.95±0.50(Predicted)

Additional information on 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine

Introduction to 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine (CAS No. 1315344-70-7)

8-Methoxy-2,6-dimethyl-quinolin-4-ylamine, identified by its Chemical Abstracts Service (CAS) number 1315344-70-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group at the 8-position and methyl groups at the 2- and 6-positions, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline core structure is renowned for its pharmacological significance, with numerous derivatives having been explored for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The specific modifications in 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine enhance its interaction with biological targets, potentially leading to novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision, facilitating the design of more effective drugs.

In recent years, there has been a surge in interest regarding quinoline derivatives as potential candidates for treating various diseases. For instance, studies have highlighted the role of quinoline-based compounds in modulating enzyme activity and receptor binding. The 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine structure has been investigated for its potential to interact with proteins involved in signal transduction pathways, which are critical in maintaining cellular homeostasis. Such interactions could be exploited to develop treatments for neurological disorders, cancer, and infectious diseases.

The synthesis of 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired quinoline framework efficiently. The introduction of functional groups like the methoxy and methyl substituents demands precise control over reaction conditions to avoid unwanted side products.

One of the most compelling aspects of 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine is its versatility as a pharmacophore. Researchers have leveraged this compound as a building block for creating novel analogs with enhanced pharmacological properties. For example, modifications at the 4-position can introduce additional functionalities that improve solubility or metabolic stability. Such structural diversifications are essential for advancing drug candidates through preclinical and clinical trials.

The biological evaluation of 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine has revealed promising activities in vitro and in vivo. Preliminary studies have demonstrated its potential as an inhibitor of certain kinases and transcription factors implicated in cancer progression. Additionally, its interaction with immune cells has been explored for developing immunomodulatory therapies. These findings underscore the importance of quinoline derivatives in addressing unmet medical needs.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 8-Methoxy-2,6-dimethyl-quinolin-4-ylamine interacts with target proteins at an atomic level. These simulations help identify key residues involved in binding and guide medicinal chemists in optimizing the molecule for better efficacy. Furthermore, virtual screening algorithms have accelerated the process of selecting promising candidates from large compound libraries.

In conclusion,8-Methoxy-2,6-dimethyl-quino lin -4 - ylamine (CAS No. 1315344 -70 -7) represents a significant advancement in quinoline-based drug development. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications，this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.